5-chloro-N-(1-(4-fluorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-2-methoxybenzamide
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Description
5-chloro-N-(1-(4-fluorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-2-methoxybenzamide is a useful research compound. Its molecular formula is C19H13ClFN5O3 and its molecular weight is 413.79. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
Research has focused on the synthesis of novel compounds that exhibit significant biological activities. For instance, novel pyrazolo[1,5-a]pyrimidine derivatives have been synthesized and evaluated for their cytotoxic activity against various cancer cell lines, demonstrating the potential of such compounds in cancer treatment. These compounds were found to inhibit the growth of cancer cells, indicating their potential as therapeutic agents in oncology (Hassan et al., 2015).
Antiproliferative Agents
Further research into phenylbipyridinylpyrazole derivatives synthesized through specific reactions showed broad-spectrum activity against tumor cell lines. These findings underscore the compounds' promise as antiproliferative agents, with specific compounds exhibiting high degrees of selectivity and potency against certain cancer cell lines (Al-Sanea et al., 2015).
Anticancer Activity
Novel fluoro-substituted compounds have demonstrated anticancer activity, particularly against lung cancer, at low concentrations compared to traditional drugs. This suggests their efficacy in targeting cancerous cells with minimal toxicity (Hammam et al., 2005).
Adenosine Receptor Antagonists
Research into pyrazolo[4,3-d]pyrimidine derivatives as antagonists for the human A3 adenosine receptor has shown that specific substitutions can significantly enhance receptor-ligand recognition. This highlights the compounds' potential in developing targeted therapies for conditions mediated by the A3 adenosine receptor (Squarcialupi et al., 2016).
Anti-inflammatory and Analgesic Activities
Some derivatives have been synthesized and evaluated for their anti-inflammatory and analgesic activities, showing significant effects in preclinical models. This suggests the potential of these compounds in developing new treatments for inflammatory and pain conditions (Khalifa et al., 2008).
Properties
IUPAC Name |
5-chloro-N-[1-(4-fluorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-2-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13ClFN5O3/c1-29-16-7-2-11(20)8-14(16)18(27)24-25-10-22-17-15(19(25)28)9-23-26(17)13-5-3-12(21)4-6-13/h2-10H,1H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOUJZSYBZMMLLN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)C(=O)NN2C=NC3=C(C2=O)C=NN3C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13ClFN5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.